N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide

• Molecular Formula: C14H14FN3OS
• Molecular Weight: 291.35 g/mol
• IUPAC Name: N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide
• InChI: InChI=1S/C14H14FN3OS/c15-11-8-4-3-7-10(11)12(19)16-14-18-17-13(20-14)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H,16,18,19)
• InChI Key: KPYIEEXHTLUCNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=NN=C(S2)NC(=O)C3=CC=CC=C3F

Description

N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C14H14FN3OS and its molecular weight is 291.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 20 ml scintillation vial was added 2-fluorobenzoic acid (845 mg, 5.0 mmol) and commercially available 5-cyclopentyl-1,3,4-thiadiazol-2-amine (intermediate 49) (700 mg, 5.0 mmol). To this was added EDC (960 mg, 5 0 mmol) and HOAt (675 mg, 5.0 mmol) followed by 25 ml DCM. The reaction mixture was stirred with a Teflon covered magnetic stir-bar at room temperature for overnight. The product was collected by ethyl acetate and 5% HCl solution work up, and then to purified by column (CH3OH/DCM, 1-10% gradient system), yielding N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide (0.61 g, 42%) as solid.